2-Pyridanamine, 3,4,5,6-tetrahydro-N-(4-(3-(4-phenyl-1-piperazinyl)propoxy)phenyl)-

• CAS No.: 85868-66-2
• Molecular Formula: C24H32N4O
• Molecular Weight: 392.5 g/mol
• IUPAC Name: N-[4-[3-(4-phenylpiperazin-1-yl)propoxy]phenyl]-2,3,4,5-tetrahydropyridin-6-amine
• InChI: InChI=1S/C24H32N4O/c1-2-7-22(8-3-1)28-18-16-27(17-19-28)15-6-20-29-23-12-10-21(11-13-23)26-24-9-4-5-14-25-24/h1-3,7-8,10-13H,4-6,9,14-20H2,(H,25,26)
• InChI Key: PPIBGKOEENAPFP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN=C(C1)NC2=CC=C(C=C2)OCCCN3CCN(CC3)C4=CC=CC=C4

Description

2-Pyridanamine, 3,4,5,6-tetrahydro-N-(4-(3-(4-phenyl-1-piperazinyl)propoxy)phenyl)- is a complex organic compound with a unique structure that includes a piperazine ring and a phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Pyridanamine, 3,4,5,6-tetrahydro-N-(4-(3-(4-phenyl-1-piperazinyl)propoxy)phenyl)- typically involves multiple steps, including the formation of the piperazine ring and the attachment of the phenyl group. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactions using automated systems to control temperature, pressure, and other reaction parameters. The use of continuous flow reactors and other advanced technologies can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Pyridanamine, 3,4,5,6-tetrahydro-N-(4-(3-(4-phenyl-1-piperazinyl)propoxy)phenyl)- can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or alkylating agents.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and alkylating agents (e.g., methyl iodide). The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

2-Pyridanamine, 3,4,5,6-tetrahydro-N-(4-(3-(4-phenyl-1-piperazinyl)propoxy)phenyl)- has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: It is investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders and other medical conditions.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals and other chemicals.

Mechanism of Action

The mechanism of action of 2-Pyridanamine, 3,4,5,6-tetrahydro-N-(4-(3-(4-phenyl-1-piperazinyl)propoxy)phenyl)- involves its interaction with specific molecular targets, such as enzymes and receptors. The compound may modulate the activity of these targets, leading to various biological effects. The pathways involved in its mechanism of action are complex and may include signal transduction, gene expression, and other cellular processes.

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include:

• N-(4-Aminobenzyl)-3,4,5,6-tetrahydro-2-pyridinamine
• N-Methyl-3,4,5,6-tetrahydro-2-pyridinamine
• 4-Methyl-3,4,5,6-tetrahydro-2-pyridinamine

Uniqueness

What sets 2-Pyridanamine, 3,4,5,6-tetrahydro-N-(4-(3-(4-phenyl-1-piperazinyl)propoxy)phenyl)- apart from these similar compounds is its unique structure, which includes a piperazine ring and a phenyl group. This structure imparts specific chemical and biological properties that make it valuable for various applications in scientific research and industry.